Cas no 2034609-66-8 (4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034609-66-8
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5336590
• Update Time: 2025-05-22

4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)benzamide
• 4-acetamido-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]benzamide
• 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C19H19N5O2/c1-13(25)23-17-5-3-15(4-6-17)19(26)21-10-14-7-8-20-18(9-14)16-11-22-24(2)12-16/h3-9,11-12H,10H2,1-2H3,(H,21,26)(H,23,25)
• InChI Key： LQQMXPUFFRERFA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C)=O)NCC1C=CN=C(C2C=NN(C)C=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9

Additional information on 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide

Recent Advances in the Study of 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide (CAS: 2034609-66-8)

The compound 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide (CAS: 2034609-66-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research involving this compound is its role as a selective inhibitor of specific kinase pathways. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary data suggest that 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide exhibits high affinity and selectivity for certain kinase targets, making it a valuable candidate for further drug development.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Furthermore, in vitro and in vivo experiments have provided insights into its safety profile, with minimal off-target effects observed at therapeutic doses.

The synthesis and structural optimization of 4-acetamido-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved potency and selectivity. These efforts have been complemented by computational modeling studies, which have provided a deeper understanding of the structure-activity relationships (SAR) governing its biological activity.

Looking ahead, the compound holds promise for advancing our understanding of kinase-related diseases and developing novel therapeutics. Ongoing clinical trials and further mechanistic studies will be crucial in determining its full therapeutic potential. The integration of multidisciplinary approaches, including medicinal chemistry, molecular biology, and translational research, will be essential to fully exploit the capabilities of this intriguing molecule.